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Compound of Interest

Compound Name: (S)-(+)-2-Octanol

Cat. No.: B1225365 Get Quote

This guide provides an in-depth overview of the key physical properties of (S)-(+)-2-Octanol,
specifically its boiling point and density. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis who require precise and

reliable data for their work. This document outlines the experimentally determined values for

these properties and details the standard protocols for their measurement.

Core Physical Properties
(S)-(+)-2-Octanol is a chiral secondary alcohol that presents as a colorless liquid with a

characteristic odor.[1] Its physical properties are crucial for its application in various chemical

syntheses and formulations.

Quantitative Data Summary
The boiling point and density of (S)-(+)-2-Octanol have been determined and reported across

various sources. The following table summarizes these values for easy reference and

comparison.
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Physical Property Value Conditions Reference

Boiling Point 175 °C Literature Value [2]

178.5 °C 760 mm Hg [1][3]

179 °C Not Specified [3]

179°C to 180°C Not Specified [4]

451 ± 3 K (177.85 ± 3

°C)
Not Specified [5]

Density 0.819 g/cm³ 20 °C [4]

0.8193 g/cm³ 20 °C [3]

0.8207 g/cm³ 20 °C [1]

0.822 g/mL 25 °C [2]

0.82 g/mL Not Specified [6]

Experimental Protocols
The accurate determination of physical properties such as boiling point and density is

fundamental in chemical research. The following sections detail the standard methodologies for

these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic physical property. Several

methods can be employed for its determination, including distillation and the Thiele tube

method.[7][8]

1. Distillation Method

This method is suitable when a larger quantity of the liquid is available and purification is also

desired.[7][8]
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Apparatus: A simple distillation apparatus is assembled, consisting of a distilling flask, a

condenser, a receiving flask, and a thermometer.

Procedure:

A sample of (S)-(+)-2-Octanol (at least 5 mL) is placed in the distilling flask along with

boiling chips or a magnetic stir bar to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distilling flask to accurately measure the temperature of the vapor that is in

equilibrium with the liquid.

The distilling flask is heated gently.

As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into

the condenser, where it liquefies and is collected in the receiving flask.

The temperature is recorded when it becomes constant. This stable temperature is the

boiling point of the liquid.

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

2. Thiele Tube Method

This micro-method is ideal when only a small amount of the substance is available.[7]

Apparatus: A Thiele tube, a thermometer, a capillary tube (sealed at one end), and a rubber

band or wire to attach the sample tube to the thermometer.

Procedure:

A small amount of (S)-(+)-2-Octanol is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is placed inside the test tube with its open end

downwards.

The test tube is attached to a thermometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1225365?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1225365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Thiele tube is filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

The thermometer and test tube assembly are immersed in the oil in the Thiele tube.

The side arm of the Thiele tube is heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is stopped, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

Determination of Density
Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be used to identify a substance or determine its purity.

1. Using a Graduated Cylinder and Balance

This is a straightforward method for determining the density of a liquid.[9]

Apparatus: A graduated cylinder and an analytical balance.

Procedure:

The mass of a clean, dry graduated cylinder is measured and recorded.

A known volume of (S)-(+)-2-Octanol is added to the graduated cylinder. The volume is

read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is measured and recorded.

The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.
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2. Using a Pycnometer (Specific Gravity Bottle)

For higher precision, a pycnometer is used.

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical

balance.

Procedure:

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with (S)-(+)-2-Octanol, and the stopper is inserted, ensuring any

excess liquid is expelled through the capillary in the stopper.

The outside of the pycnometer is carefully dried, and its mass is determined.

The mass of the (S)-(+)-2-Octanol is found by subtraction.

The pycnometer is emptied, cleaned, and filled with a reference substance of known

density (usually distilled water) at the same temperature, and its mass is determined.

The volume of the pycnometer is calculated from the mass and known density of the

reference substance.

The density of the (S)-(+)-2-Octanol is then calculated by dividing its mass by the volume

of the pycnometer.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of (S)-(+)-2-Octanol.
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Workflow for Determining Physical Properties of (S)-(+)-2-Octanol
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Caption: Experimental workflow for determining the boiling point and density of (S)-(+)-2-
Octanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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